Pyridoxin hydrochloride

• CAS No.: 58-56-0
• Product Name: Pyridoxin hydrochloride
• Molecular Formula: C8H12ClNO3
• Molecular Weight: 205.64 g/mol
• IUPAC Name: 4,5-bis(hydroxymethyl)-2-methylpyridin-1-ium-3-ol;chloride
• Standard InChI: InChI=1S/C8H11NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,10-12H,3-4H2,1H3;1H
• Standard InChIKey: ZUFQODAHGAHPFQ-UHFFFAOYSA-N
• SMILES: CC1=[NH+]C=C(C(=C1O)CO)CO.[Cl-]
• Canonical SMILES: CC1=[NH+]C=C(C(=C1O)CO)CO.[Cl-]
• Boiling Point: Sublimes
• Colorform: Platelets or thick, birefringent rods from alcohol + acetone; PLATES FROM ALCOHOL, ACETONE; COLORLESS OR WHITE CRYSTALS OR WHITE CRYSTALLINE POWDER; White to practically white crystals or crystalline powder.; Colorless-white platelets
• Melting Point: 207.0 °C; 207 °C
• Physical Description: Bendectin is a white powder. (NTP, 1992)
• Description: Pyridoxine Hydrochloride is the hydrochloride salt form of pyridoxine, a water-soluble vitamin B. Pyridoxine hydrochloride is converted into the active form, pyridoxal 5'-phosphate (PLP), an essential cofactor in many enzymatic activities including synthesis of amino acids, neurotransmitters, and sphingolipids. This vitamin is essential to red blood cell, nervous system, and immune systems functions and helps maintain normal blood glucose levels.; Pyridoxine hydrochloride is a hydrochloride. It derives from a pyridoxine.; Vitamin B refers to several water soluble vitamins often found together in foods, all of which are necessary for normal growth and metabolism, but none of which are synthesized in adequate amounts by humans. The common forms of vitamin B include vitamin B1 (thiamine), B2 (riboflavin), B3 (niacin), B6 (pyridoxine) and B12 (cyanocobalamin). Except for niacin (when given in high doses), there is no evidence that the other B vitamins, in physiologic or even super-physiologic, high doses, cause liver injury or jaundice. The major forms of vitamin B and selected other water soluble vitamins (biotin, pantothenic acid, choline) are discussed briefly in this record.
• Related CAS: 65-23-6 (Parent)
• Shelf Life: REASONABLY STABLE TO LIGHT & AIR; STABLE IN AIR & SLOWLY AFFECTED BY SUNLIGHT; THERMOSTABLE; UNDER MOST CONDITIONS OF PROCESSING & STORAGE OF FOOD & PHARMACEUTICALS, VITAMIN IS WELL RETAINED; EASILY DESTROYED BY HEAT STERILIZATION; Pyridoxine hydrochloride is photosensitive and will degrade slowly when exposed to light. Pyridoxine hydrochloride preparations should be protected from light and stored in well-closed containers at a temperature less than 40 °C, preferably between 15-30 °C; freezing of the injection should be avoided.
• Solubility: 5 to 10 mg/mL at 68° F (NTP, 1992); 1.07 M; 1 g dissolves in about 4.5 ml water, 90 ml alcohol; sol in propylene glycol; sparingly sol in acetone; insol in ether, chloroform; Soluble in alc, acetone; slightly soluble in other organic solvents.; In water, 2.2X10+5 mg/l, temp not specified.
• Synonyms: Pyridoxin; Pyridoxine; Pyridoxine Hydrochloride; Pyridoxol; Pyridoxol Hydrochloride; Rodex
• PubChem Compound: 517312
• Last Modified: Nov 11 2021